Cas no 4160-72-9 (1-Methylthymine)

• Product Name: 1-Methylthymine
• CAS No: 4160-72-9
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00047494
• CID: 1005697
• PubChem ID: 95961
• Update Time: 2025-04-20

1-Methylthymine Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-pyrimidine dione,1,5-dimethyl
• 1,5-dimethylpyrimidine-2,4-dione
• 1-METHYLTHYMINE
• 1,5-Dimethyluracil
• 1-MethylH
• 1-Methylthymidine
• 2,4-Dihydroxy-1,5-dimethylpyrimidine
• N1-methylthymine
• Uracil,5-dimethyl
• 1,5-dimethylpyrimidine-2,4(1h,3h)-dione
• GKMIDMKPBOUSBQ-UHFFFAOYSA-N
• 2,4(1H,3H)-Pyrimidinedione, 1,5-dimethyl-
• W-202714
• DTXSID30194426
• UNII-CN6A9BRM5H
• NSC-44824
• EN300-246064
• AKOS006238096
• CHEBI:74765
• Q27144889
• 4160-72-9
• AT19349
• AKOS004910261
• 1,5-DIMETHYL-2,4(1H,3H)-PYRIMIDINEDIONE
• CHEMBL4586019
• SCHEMBL12154069
• 2,3H)-Pyrimidinedione, 1,5-dimethyl-
• Uracil,5-dimethyl-
• 4-hydroxy-1,5-dimethyl-1,2-dihydropyrimidin-2-one
• 4-hydroxy-1,5-dimethylpyrimidin-2(1H)-one
• CN6A9BRM5H
• MFCD00047494
• FT-0635163
• Uracil, 1,5-dimethyl-
• SCHEMBL16248
• Z821318488
• NSC44824
• NSC 44824
• DB-050779
• 1-Methylthymine

• MDL： MFCD00047494
• Inchi： 1S/C6H8N2O2/c1-4-3-8(2)6(10)7-5(4)9/h3H,1-2H3,(H,7,9,10)
• InChI Key： GKMIDMKPBOUSBQ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C)=CN1C)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.189g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.499
• PSA: 55.12000
• LogP: -0.20570
• Vapor Pressure: No data available

1-Methylthymine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines